Cas no 90341-46-1 (7-Nitrotrideca-4,9-diene-2,12-dione)

• Product Name: 7-Nitrotrideca-4,9-diene-2,12-dione
• CAS No: 90341-46-1
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 2812051
• PubChem ID: 71327272
• Update Time: 2025-04-21

7-Nitrotrideca-4,9-diene-2,12-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID10756364
• 90341-46-1
• 7-Nitrotrideca-4,9-diene-2,12-dione

• Inchi： 1S/C13H19NO4/c1-11(15)7-3-5-9-13(14(17)18)10-6-4-8-12(2)16/h3-6,13H,7-10H2,1-2H3
• InChI Key： ZZBHLLFPRWNGAL-UHFFFAOYSA-N
• SMILES： [O-][N+](C(CC=CCC(C)=O)CC=CCC(C)=O)=O

Computed Properties

• Exact Mass: 253.13140809Da
• Monoisotopic Mass: 253.13140809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 80Ų